Cas no 80840-08-0 (2-(3’,4’-Dihydroxybutyl)quinoxaline)

• Product name: 2-(3’,4’-Dihydroxybutyl)quinoxaline
• CAS No: 80840-08-0
• MF: C₁₂H₁₄N₂O₂
• MW: 218.25176
• CID: 826814
• PubChem ID: 45039034

2-(3’,4’-Dihydroxybutyl)quinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-(3’,4’-Dihydroxybutyl)quinoxaline
• 2-(3',4'-DIHYDROXYBUTYL)QUINOXALINE
• 4-quinoxalin-2-ylbutane-1,2-diol
• 80840-08-0
• FT-0667086
• 2-(3 inverted exclamation mark ,4 inverted exclamation mark -Dihydroxybutyl)quinoxaline
• DTXSID20661930
• 4-(Quinoxalin-2-yl)butane-1,2-diol

• Inchi： InChI=1S/C12H14N2O2/c15-8-10(16)6-5-9-7-13-11-3-1-2-4-12(11)14-9/h1-4,7,10,15-16H,5-6,8H2
• InChI Key： NGCLMYCHHSCHBB-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)N=CC(=N2)CCC(CO)O

Computed Properties

• Exact Mass: 218.10600
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.2Ų

Experimental Properties

• PSA: 66.24000
• LogP: 0.91560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines